Methyl 4-[(3-chlorophenyl)carbamoyl]benzoate

• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol
• IUPAC Name: methyl 4-[(3-chlorophenyl)carbamoyl]benzoate
• InChI: InChI=1S/C15H12ClNO3/c1-20-15(19)11-7-5-10(6-8-11)14(18)17-13-4-2-3-12(16)9-13/h2-9H,1H3,(H,17,18)
• InChI Key: XQTDYLHYHDERAL-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)Cl

Description

Methyl 4-[(3-chlorophenyl)carbamoyl]benzoate is a chemical compound used in scientific research. It is a white to off-white crystalline powder with a molecular weight of 315.77 g/mol. This compound is also known as Methyl 3-chloro-4-((carbamoyl)phenyl) benzoate or MCCB. MCCB is widely used in the field of medicinal chemistry due to its various applications in drug discovery and development.

Mechanism of Action

The mechanism of action of MCCB is not well understood. However, it is believed to interact with specific targets in the body, leading to the desired biological effect. For example, MCCB has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
MCCB has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that MCCB inhibits the growth of cancer cells, induces apoptosis, and inhibits cell proliferation. MCCB has also been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, MCCB has been shown to inhibit the activity of certain enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

MCCB has several advantages as a research tool. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, MCCB has some limitations as well. It has low solubility in water, which can make it difficult to use in certain assays. In addition, MCCB has been shown to exhibit some toxicity in certain cell lines, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving MCCB. One area of interest is the development of novel anti-cancer agents based on the structure of MCCB. Another area of interest is the development of new anti-inflammatory agents based on the activity of MCCB. In addition, further studies are needed to fully understand the mechanism of action of MCCB and its potential use in other areas of research.
Conclusion
In conclusion, MCCB is a chemical compound with various applications in scientific research, particularly in the field of medicinal chemistry. It is used as a building block for the synthesis of various biologically active compounds and has been shown to exhibit anti-cancer and anti-inflammatory activity. MCCB has several advantages as a research tool, but also has some limitations. There are several potential future directions for research involving MCCB, and further studies are needed to fully understand its potential as a research tool.

Synthesis Methods

The synthesis of MCCB involves the reaction of 3-chloroaniline with methyl 4-aminobenzoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with isocyanate to form the final product, MCCB. The overall reaction scheme is shown below:

Scientific Research Applications

MCCB has various applications in scientific research, particularly in the field of medicinal chemistry. It is used as a building block for the synthesis of various biologically active compounds such as anti-cancer agents, anti-inflammatory agents, and anti-viral agents. MCCB is also used as a starting material for the synthesis of benzamide derivatives, which have been shown to exhibit anti-tumor activity.